- Process for preparation of darifenacin, World Intellectual Property Organization, , ,
Cas no 943034-50-2 (5-(2-Chloroethyl)-2,3-dihydrobenzofuran)
943034-50-2 structure
Product Name:5-(2-Chloroethyl)-2,3-dihydrobenzofuran
CAS No:943034-50-2
MF:C10H11ClO
MW:182.646742105484
MDL:MFCD11046521
CID:69617
PubChem ID:24964746
Update Time:2024-10-25
5-(2-Chloroethyl)-2,3-dihydrobenzofuran Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Chloroethyl)-2,3-dihydrobenzofuran
- 5-(2-chloroethyl)-2,3-dihydro-1-benzofuran
- Benzofuran, 5-(2-chloroethyl)-2,3-dihydro-
- 5-chloroethyl-2,3-dihydrobenzofuran
- PubChem19152
- BCP11434
- X5646
- 5-(2-CHLOROETHYL)-2,3-DIHYDRO-BENZOFURAN
- 034C502
- 5-(2-Chloroethyl)-2,3-dihydrobenzofuran (ACI)
- 2-(2,3-Dihydrobenzofuran-5-yl)ethyl chloride
- AKOS006307086
- AC-26360
- 943034-50-2
- CS-13490
- SCHEMBL4060161
- CS-M1816
- EN300-818763
- DTXSID90648091
-
- MDL: MFCD11046521
- Inchi: 1S/C10H11ClO/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,7H,3-6H2
- InChI Key: UOWBUUHBGKOXGH-UHFFFAOYSA-N
- SMILES: ClCCC1C=C2C(OCC2)=CC=1
Computed Properties
- Exact Mass: 182.05000
- Monoisotopic Mass: 182.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
Experimental Properties
- Density: 1.187
- Boiling Point: 284.4 ºC at 760 mmHg
- Flash Point: 284.4 ºC at 760 mmHg
- Refractive Index: 1.561
- PSA: 9.23000
- LogP: 2.40280
5-(2-Chloroethyl)-2,3-dihydrobenzofuran Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(2-Chloroethyl)-2,3-dihydrobenzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160699-10g |
5-(2-chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 95% | 10g |
$371 | 2021-06-17 | |
| Alichem | A019094387-5g |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 95% | 5g |
$197.76 | 2023-08-31 | |
| TRC | C275980-100mg |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 100mg |
$ 205.00 | 2022-04-01 | ||
| TRC | C275980-250mg |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 250mg |
$ 420.00 | 2022-04-01 | ||
| TRC | C275980-500mg |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 500mg |
$ 665.00 | 2022-04-01 | ||
| Apollo Scientific | OR946504-1g |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 95% | 1g |
£240.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048286-100mg |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 98% | 100mg |
¥2450.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048286-250mg |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 98% | 250mg |
¥3775.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048286-1g |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 98% | 1g |
¥8188.00 | 2024-04-24 | |
| A2B Chem LLC | AC78724-2.5g |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran |
943034-50-2 | 95% | 2.5g |
$395.00 | 2024-07-18 |
5-(2-Chloroethyl)-2,3-dihydrobenzofuran Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid , Triethylsilane Solvents: Trifluoroacetic acid ; rt → 5 °C; 0 - 5 °C; 5 °C → 35 °C; 10 h, 25 - 35 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Aluminum chloride , Sodium borohydride Solvents: Tetrahydrofuran ; 10 °C → 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
- A process for the preparation of darifenacin hydrobromide, India, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Toluene ; < 25 °C; 14 h, 60 °C; 60 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water
1.2 Reagents: Sodium carbonate Solvents: Water
Reference
- Processes for preparing darifenacin hydrobromide, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Toluene ; < 25 °C; 14 h, 60 °C; 60 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 11, < 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 11, < 30 °C
Reference
- Process for preparation of darifenacin hydrobromide for treatment of urinary incontinence, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Triethylsilane Solvents: Trifluoroacetic acid ; rt; 3 h, reflux
Reference
- A process for preparing 5-(2-halo-ethyl)-2,3-dihydro-benzofuran derivatives, China, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate , Thionyl chloride Solvents: Toluene ; 30 - 40 °C; 40 °C → 62 °C; 13 h, 62 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7 - 8, 25 - 30 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7 - 8, 25 - 30 °C
Reference
- Crystalline forms of intermediates of (S)-2-[1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl] pyrrolidin-3-yl] -2,2-diphenyl-acetamide, IP.com Journal, 2014, 14, 1-4
Production Method 7
Reaction Conditions
1.1 Reagents: Triethylsilane Solvents: Trifluoroacetic acid ; < 45 °C; 7 h, 40 - 45 °C; 45 °C → 0 °C; 2 h
Reference
- Processes for preparation of darifenacin, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Thionyl chloride ; 3 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Dichloromethane , Water ; rt
1.2 Reagents: Sodium carbonate Solvents: Dichloromethane , Water ; rt
Reference
- Process for preparation of 5-(2-haloethyl)-2,3-dihydrobenzofuran as intermediate for darifenacin, China, , ,
Production Method 9
Reaction Conditions
Reference
- Method for synthesizing 5-(haloethyl)-2,3-dihydrobenzofuran as intermediate of darifenacin, China, , ,
5-(2-Chloroethyl)-2,3-dihydrobenzofuran Raw materials
5-(2-Chloroethyl)-2,3-dihydrobenzofuran Preparation Products
5-(2-Chloroethyl)-2,3-dihydrobenzofuran Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:943034-50-2)5-(2-Chloroethyl)-2,3-dihydrobenzofuran
Order Number:A852189
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:39
Price ($):259.0/371.0/750.0
Email:sales@amadischem.com
5-(2-Chloroethyl)-2,3-dihydrobenzofuran Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:943034-50-2)5-(2-Chloroethyl)-2,3-dihydrobenzofuran
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):259.0/371.0/750.0